2-(2,3-Difluorophenyl)-2-oxoethyl thiocyanate

• Molecular Formula: C9H5F2NOS
• Molecular Weight: 213.21 g/mol
• IUPAC Name: [2-(2,3-difluorophenyl)-2-oxoethyl] thiocyanate
• InChI: InChI=1S/C9H5F2NOS/c10-7-3-1-2-6(9(7)11)8(13)4-14-5-12/h1-3H,4H2
• InChI Key: WHFLLMLBUQXHOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C(=O)CSC#N

Description

2-(2,3-Difluorophenyl)-2-oxoethyl thiocyanate is a useful research compound. Its molecular formula is C9H5F2NOS and its molecular weight is 213.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-bromo-1-(2,3-difluorophenyl)ethanone (7.20 g, 30.6 mmol) and potassium thiocyanate (3.01 g, 30.6 mmol) in ethanol (70 ml) was stirred at 80° C. for 2 hours. After cooling to room temperature, water (85 ml) was poured to the reaction mixture, and the mixture was extracted with chloroform. The extract was washed with water, and dried over anhydrous magnesium sulfate, and the solvent was distilled off under reduced pressure to give 5.67 g (86.8%) of the desired product as an oil.